Cas no 773874-03-6 (Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
• CAS No: 773874-03-6
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 1784819
• PubChem ID: 46311100
• Update Time: 2025-04-21

Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
• benzoic a<wbr>
• LogP
• benzoic a<wbr>; LogP
• MFCD06203785
• E89862
• CS-0192188
• SCHEMBL2657595
• DTXSID701218120
• Benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, methyl ester
• 773874-03-6

• MDL： MFCD06203785
• Inchi： 1S/C9H5ClF4O2/c1-16-8(15)5-2-4(9(12,13)14)3-6(10)7(5)11/h2-3H,1H3
• InChI Key： KOIVXIXXADSRRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 255.991
• Monoisotopic Mass: 255.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.449
• Boiling Point: 247.7°C at 760 mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.453

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters